4-Methyl-6-isopropylpyrimidine

• CAS No.: 935252-68-9
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 4-methyl-6-propan-2-ylpyrimidine
• InChI: InChI=1S/C8H12N2/c1-6(2)8-4-7(3)9-5-10-8/h4-6H,1-3H3
• InChI Key: ALQZXUGWYMZDQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)C(C)C

Description

4-Methyl-6-isopropylpyrimidine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-5-isopropyl-6-methylpyrimidine (5.0 g, 29 mmol) and sodium acetate (3.1 g, 38 mmol) were combined in 75 ml methanol and hydrogenated over 500 mg 5 percent palladium on carbon for 20 h. After removal of the catalyst by filtration, the solvent was removed by evaporation. The residue was treated with sat. sodium bicarbonate solution and extracted with diethyl ether. The ether extracts were washed with sat. brine, dried (Na2SO4) and evaporated to give 3.2 g (81 percent yield).